Cas no 878025-72-0 (1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-)

1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro- structure
878025-72-0 structure
Product Name:1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-
CAS No:878025-72-0
MF:C11H18N4O2
MW:238.286221981049
CID:652208
PubChem ID:69226502
Update Time:2025-04-19

1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-
    • 3-N-[2-(dimethylamino)ethyl]-3-N-methyl-2-nitrobenzene-1,3-diamine
    • N1-[2-(dimethylamino)ethyl]-N1-methyl-2-nitro-1,3-Benzenediamine
    • MYFMWXSMWFWULP-UHFFFAOYSA-N
    • N~1~-[2-(Dimethylamino)ethyl]-N~1~-methyl-2-nitrobenzene-1,3-diamine
    • 878025-72-0
    • SCHEMBL4878630
    • DTXSID70740047
    • FT-0723146
    • N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-1,3-benzenediamine
    • AKOS019414771
    • Inchi: 1S/C11H18N4O2/c1-13(2)7-8-14(3)10-6-4-5-9(12)11(10)15(16)17/h4-6H,7-8,12H2,1-3H3
    • InChI Key: MYFMWXSMWFWULP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC=CC=1N(C)CCN(C)C)N)=O

Computed Properties

  • Exact Mass: 238.14297583g/mol
  • Monoisotopic Mass: 238.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.3Ų
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